Cas no 2227729-81-7 (tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate
• CAS No: 2227729-81-7
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6615527
• PubChem ID: 165974408
• Update Time: 2025-10-16

tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate
• tert-butyl N-{1-[(2S)-2-aminopropyl]cyclohexyl}carbamate
• EN300-1884377
• 2227729-81-7

• Inchi： 1S/C14H28N2O2/c1-11(15)10-14(8-6-5-7-9-14)16-12(17)18-13(2,3)4/h11H,5-10,15H2,1-4H3,(H,16,17)/t11-/m0/s1
• InChI Key： SQUDTQOORUBDRO-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(NC1(C[C@H](C)N)CCCCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate

tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate (CAS No. 2227729-81-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate (CAS No. 2227729-81-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely used in the development of drugs and other biologically active molecules. In this article, we will delve into the structure, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Structure and Chemical Properties

The structure of tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclohexyl ring substituted with an (S)-configured 2-aminopropyl group. The presence of the tert-butyl group provides steric protection, while the carbamate functionality imparts reactivity and stability. The (S)-configuration of the 2-aminopropyl group is crucial for the compound's biological activity, as it can influence interactions with target proteins or receptors.

The cyclohexyl ring in this compound adds conformational rigidity, which can enhance the molecule's binding affinity and selectivity for specific biological targets. The combination of these structural elements makes tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate a versatile scaffold for drug design and optimization.

Synthesis and Preparation

The synthesis of tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate typically involves several steps, each designed to introduce the key functional groups and ensure stereochemical control. One common synthetic route begins with the preparation of (S)-1-(aminomethyl)cyclohexane, which can be achieved through asymmetric reduction or resolution techniques. This intermediate is then reacted with tert-butyl chloroformate to form the carbamate derivative.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for this compound using a combination of organocatalysis and metal-catalyzed coupling reactions. This approach not only simplifies the synthetic process but also improves yield and stereoselectivity, making it highly attractive for large-scale production.

Biological Activity and Potential Applications

tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate has shown promising biological activity in various assays, particularly in modulating protein-protein interactions and enzyme activities. One notable application is its use as a lead compound in the development of inhibitors for protein kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers found that the cyclohexyl ring and the tert-butyl carbamate group play crucial roles in enhancing binding affinity and selectivity for these kinases.

Beyond kinase inhibition, tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate has also been explored for its potential as a neuroprotective agent. Research conducted at a leading pharmaceutical company showed that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism of action involves modulating intracellular signaling pathways that are dysregulated in these conditions.

Current Research Trends and Future Directions

The ongoing research on tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate is focused on optimizing its pharmacological properties and expanding its therapeutic applications. One area of interest is the development of prodrugs that can enhance bioavailability and reduce side effects. Prodrug strategies involve modifying the compound to improve its stability during transport through biological barriers before it is activated at the target site.

Another promising direction is the use of computational methods to predict and optimize binding interactions between this compound and its biological targets. Machine learning algorithms and molecular dynamics simulations are being employed to identify key structural features that contribute to high-affinity binding and selectivity.

In conclusion, tert-butyl N-{1-(2S)-2-aminopropylcyclohexyl}carbamate (CAS No. 2227729-81-7) represents a valuable scaffold for drug discovery and development. Its unique structural properties make it an attractive candidate for various therapeutic applications, from cancer treatment to neuroprotection. As research continues to advance, we can expect further innovations that will enhance our understanding and utilization of this compound in medicinal chemistry.